Cas no 799557-86-1 (5-Bromo-2-(trifluoromethyl)pyrimidine)

5-Bromo-2-(trifluoromethyl)pyrimidine structure
799557-86-1 structure
Product Name:5-Bromo-2-(trifluoromethyl)pyrimidine
CAS No:799557-86-1
MF:C5H2BrF3N2
MW:226.981990337372
MDL:MFCD09754046
CID:556829
Update Time:2024-10-27

5-Bromo-2-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2-(trifluoromethyl)pyrimidine
    • Pyrimidine, 5-bromo-2-(trifluoromethyl)-
    • 5-Bromo-2-trifluoromethylpyrimidine
    • 5-Bromo-2-(trifluoromethyl)-pyrimidine
    • bromotrifluoromethylpyrimidine
    • EBD7891
    • GIFDWXWNFKZVEI-UHFFFAOYSA-N
    • STL557563
    • BBL103753
    • 5-bromo-2-trifluoromethyl-pyrimidine
    • CL1908
    • 2-(Trifluoromethyl)-5-bromopyrimidine
    • SB11335
    • RP13070
    • LS20103
    • AB51517
    • 5-Bromo-2-(trifluoromethyl)pyrimidine (ACI)
    • MDL： MFCD09754046
    • Inchi： 1S/C5H2BrF3N2/c6-3-1-10-4(11-2-3)5(7,8)9/h1-2H
    • InChI Key： GIFDWXWNFKZVEI-UHFFFAOYSA-N
    • SMILES： FC(C1N=CC(Br)=CN=1)(F)F

Computed Properties

  • Exact Mass: 225.93500
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 130
  • Topological Polar Surface Area: 25.8

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Melting Point: 41-42°
  • Boiling Point: 139.8℃ at 760 mmHg
  • PSA: 25.78000
  • LogP: 2.25790

5-Bromo-2-(trifluoromethyl)pyrimidine Security Information

5-Bromo-2-(trifluoromethyl)pyrimidine Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Bromo-2-(trifluoromethyl)pyrimidine Pricemore >>

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5-Bromo-2-(trifluoromethyl)pyrimidine Production Method

Production Method 1

2314-97-8 2314-97-8
7226-23-5 7226-23-5
799557-86-1 799557-86-1
Reaction Conditions
1.1 Reagents: Diethylzinc Solvents: Hexane ;  -60 °C; 48 h, -20 °C
2.1 Catalysts: Cuprous iodide Solvents: 1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone ;  rt; 24 h, 50 °C
2.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Stable but Reactive Perfluoroalkylzinc Reagents: Application in Ligand-Free Copper-Catalyzed Perfluoroalkylation of Aryl Iodides
Aikawa, Kohsuke; et al, Chemistry - A European Journal, 2015, 21(1), 96-100

Production Method 2

183438-24-6 183438-24-6
1672681-48-9 1672681-48-9
799557-86-1 799557-86-1
Reaction Conditions
1.1 Catalysts: Cuprous iodide Solvents: 1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone ;  rt; 24 h, 50 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Stable but Reactive Perfluoroalkylzinc Reagents: Application in Ligand-Free Copper-Catalyzed Perfluoroalkylation of Aryl Iodides
Aikawa, Kohsuke; et al, Chemistry - A European Journal, 2015, 21(1), 96-100

Production Method 3

306960-77-0 306960-77-0
799557-86-1 799557-86-1
Reaction Conditions
1.1 Reagents: 1,3-Dibromo-5,5-dimethylhydantoin ,  Pyridinium, 1-fluoro-2,4,6-trimethyl-, tetrafluoroborate(1-) (1:1) Catalysts: Tetrakis(acetonitrile)copper(1+) tetrafluoroborate Solvents: Acetonitrile ;  12 h, rt
1.2 Reagents: Tetrasodium EDTA Solvents: Diethyl ether ,  Pentane ,  Water ;  15 min, rt
Reference
Unified Approach to Decarboxylative Halogenation of (Hetero)aryl Carboxylic Acids
Chen, Tiffany Q.; et al, Journal of the American Chemical Society, 2022, 144(18), 8296-8305

5-Bromo-2-(trifluoromethyl)pyrimidine Raw materials

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